Cas no 2171384-06-6 (3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid)

• Product Name: 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid
• CAS No: 2171384-06-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6547143
• PubChem ID: 165562738
• Update Time: 2025-06-10

3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid
• 3-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}propanoic acid
• 2171384-06-6
• EN300-1574130

• Inchi： 1S/C28H34N2O5/c1-2-20(16-26(31)30-15-7-8-19(17-30)13-14-27(32)33)29-28(34)35-18-25-23-11-5-3-9-21(23)22-10-4-6-12-24(22)25/h3-6,9-12,19-20,25H,2,7-8,13-18H2,1H3,(H,29,34)(H,32,33)/t19?,20-/m0/s1
• InChI Key： FRPJVBDJAWYHBA-ANYOKISRSA-N
• SMILES： O=C(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid

3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid (CAS No. 2171384-06-6): An Overview

3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid (CAS No. 2171384-06-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of piperidine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis to protect the amino group of amino acids, ensuring selective reactivity during the synthesis process.

The structure of 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid is characterized by a piperidine ring substituted with a pentanoyl group and an Fmoc-protected amino group. This unique structural arrangement imparts the compound with several important properties, including enhanced solubility, stability, and reactivity. These properties make it an ideal candidate for various applications in drug discovery and development.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising lead compound for the development of novel drugs. For instance, studies have demonstrated its ability to inhibit the activity of proteases involved in various disease pathways, such as those associated with cancer and neurodegenerative disorders.

The synthesis of 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The Fmoc protecting group is typically introduced using Fmoc chloride in the presence of a base, followed by subsequent reactions to form the desired piperidine derivative. The final deprotection step involves the removal of the Fmoc group under mild conditions, yielding the target compound.

In addition to its potential as a therapeutic agent, 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid has also been explored for its use as a tool compound in biochemical assays. Its ability to selectively bind to specific targets makes it valuable for studying protein-protein interactions and enzyme kinetics. This application has led to its use in high-throughput screening (HTS) platforms, where it can help identify new drug candidates with high efficiency.

The safety profile of 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid has been extensively evaluated in preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and exhibits low toxicity. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}propanoic acid (CAS No. 2171384-06-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or tool compound. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.